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Compound of Interest

Compound Name: Bromodichloromethane-13C

CAS No.: 93952-10-4

Cat. No.: B127529

Get Quote

The successful extraction and analysis of any compound begin with a firm grasp of its physical

and chemical characteristics. For Bromodichloromethane-13C, these properties dictate its

behavior in the soil matrix and during the analytical process. The isotopic label (¹³C) does not

significantly alter these macroscopic properties compared to the unlabeled compound.
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Property Value
Significance for Soil
Analysis

Molecular Formula ¹³CHBrCl₂

The mass difference from the

unlabeled analog allows for its

use as an internal standard or

tracer.

Molecular Weight ~164.8 g/mol
Influences diffusion and

volatility.

Boiling Point 90 °C (194 °F)[1]

Indicates the compound is

volatile and susceptible to loss

at ambient temperatures.

Vapor Pressure 50 mm Hg at 20°C[2][3]

High vapor pressure confirms

its volatile nature, making it

suitable for Purge & Trap or

Headspace analysis but also

prone to loss during sample

handling.[4]

Water Solubility
3.03 - 4.5 g/L at 20-30°C[1][2]

[3]

Slight solubility in water means

it can be purged efficiently

from an aqueous slurry, a key

principle in EPA Method

5035A.[5]

Log Kow (Octanol-Water

Partition Coefficient)
2.00[2][3]

A moderate Log Kow suggests

it will preferentially partition

into organic matter in the soil,

potentially making extraction

more challenging in high-

organic content soils.
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Henry's Law Constant
2.12 x 10⁻³ atm·m³/mol at

25°C[3]

This value indicates a strong

tendency to partition from

water into the air, which is the

fundamental principle exploited

by Purge and Trap and

Headspace techniques.[4]

Core Principles of Analysis: A Standard Workflow
The analysis of Bromodichloromethane-13C from soil follows a meticulous workflow

designed to minimize analyte loss and ensure accurate quantification. The diagram below

outlines the critical stages from sample collection to final data analysis, based on widely

accepted protocols such as those from the U.S. Environmental Protection Agency (EPA).
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Caption: Standard workflow for VOC analysis in soil.

Frequently Asked Questions (FAQs)
This section addresses common inquiries regarding the analysis of Bromodichloromethane-
13C in soil.

Q1: Why is Bromodichloromethane-13C specifically used in environmental and soil studies?

Stable isotope-labeled compounds like Bromodichloromethane-13C are invaluable tools in

analytical chemistry.[6][7] They are primarily used as surrogates or internal standards. Because

their chemical and physical properties are nearly identical to their unlabeled counterparts, they

behave similarly during extraction and analysis. By adding a known amount of the labeled

compound to the sample at the beginning of the process, you can accurately quantify the

recovery of the native (unlabeled) analyte and correct for any losses that occur during sample

preparation and analysis.[6] They can also be used in tracer studies to track the fate and

transport of contaminants in the environment.[8]

Q2: What are the standard regulatory methods for analyzing volatile organic compounds

(VOCs) like this in soil?

The U.S. EPA has established several key methods that are the industry standard. The most

relevant are:

EPA Method 5035A: This method details the closed-system purge-and-trap extraction for

VOCs in solid materials like soil.[5][9] It is designed to minimize analyte loss from

volatilization during sample collection and preparation.[10][11]

EPA Method 5021A: This method describes the use of headspace analysis for VOCs in solid

and aqueous samples.[12]

EPA Method 8260C: This is the determinative method that follows extraction. It uses Gas

Chromatography/Mass Spectrometry (GC/MS) to separate, identify, and quantify the target

VOCs.[12]

Q3: What are the primary challenges in achieving high recovery of Bromodichloromethane-
13C from soil?
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The main challenges stem from three areas:

Analyte Volatility: Bromodichloromethane is highly volatile.[13] Any exposure of the soil

sample to the atmosphere during collection, transport, or preparation can lead to significant

losses.[11][13]

Soil Matrix Effects: The composition of the soil can greatly impact recovery. Soils with high

organic carbon content can strongly adsorb the compound, making it difficult to purge.[14]

Clay content and soil structure can also trap the analyte within micropores.[14]

Potential for Degradation: While generally stable, microbial activity in unpreserved soil

samples can potentially lead to biodegradation of the analyte, especially under anaerobic

conditions.[4][15][16]

Q4: What is the fundamental difference between Purge and Trap (P&T) and Headspace (HS)

analysis for this compound?

Both are techniques to introduce volatile compounds into a GC/MS system, but they operate

differently:

Purge and Trap (P&T): In this dynamic method, an inert gas (like helium) is bubbled through

a soil/water slurry.[17] The gas strips the volatile analytes from the matrix, which are then

captured and concentrated on an adsorbent trap.[17] The trap is then rapidly heated to

desorb the analytes into the GC/MS. P&T is generally more sensitive because it

concentrates the analytes from the entire sample.[18]

Headspace (HS): In this static method, a soil sample is sealed in a vial and heated to a

specific temperature, allowing the volatile compounds to partition into the gas phase (the

"headspace") above the sample.[17][19] A portion of this headspace gas is then injected into

the GC/MS.[18] Headspace analysis is often simpler and faster but may be less sensitive

than P&T.[18]

Troubleshooting Guide: Addressing Common
Recovery Issues
This guide is formatted to directly address specific problems you may encounter in the lab.
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Problem: Consistently Low Recovery (<70%)
Question: My recovery of Bromodichloromethane-13C is consistently below the acceptable

range. What are the likely causes and how can I improve it?

Answer: Consistently low recovery is one of the most common issues and typically points to a

systematic problem in the sample handling or extraction phase.

Potential Cause 1: Analyte Loss Prior to Extraction

The Science: Due to its high vapor pressure, Bromodichloromethane-13C will rapidly

escape from a soil sample upon exposure to air.[13] Traditional sample handling methods,

such as collecting soil in jars and sub-sampling in the lab, are known to cause significant

underestimation of actual concentrations.[11]

Troubleshooting & Solutions:

Implement Strict Sampling Protocols: Adhere rigorously to EPA Method 5035A for

sample collection.[9] Use a coring tool to obtain an intact soil plug.[13]

Ensure Immediate Preservation: The soil core must be immediately transferred to a pre-

weighed vial containing a preservative. Do not leave the core exposed to the

atmosphere for more than a few seconds.[13]

Verify Preservation Method:

Low-Level Analysis (<200 µg/kg): Use vials containing sodium bisulfate (NaHSO₄) to

lower the sample pH to ≤2, which inhibits microbial degradation.[9] Alternatively, vials

with water can be used if they are frozen within 48 hours.[9]

High-Level Analysis (>200 µg/kg): Use vials containing a known volume of methanol.

Methanol acts as both a preservative and an extraction solvent.[9]

Potential Cause 2: Inefficient Extraction from the Soil Matrix

The Science: The compound can be strongly bound to soil particles, particularly in soils

with high organic matter or clay content.[14] The extraction method must provide enough

energy to overcome these adsorptive forces and move the analyte into the gas phase.
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Troubleshooting & Solutions:

Optimize Purge and Trap (P&T) Parameters (Method 5035A):

Heating: Ensure the sample vial is heated to 40°C during the purge cycle as specified

in the method.[5][10] This increases the vapor pressure of the analyte, enhancing its

transfer to the gas phase.

Agitation: The method requires agitation or stirring of the soil slurry during purging.

[10] This ensures efficient mass transfer from the liquid/solid phase to the purge gas.

Purge Time/Flow Rate: Verify that the purge time and gas flow rate match the method

specifications. Insufficient purge volume will result in incomplete extraction.

Consider an Alternative Extraction for Difficult Matrices: For aged samples or soils with

very high organic content, standard P&T may be inefficient.[14] A study on aged soils

showed that hot solvent extraction could be much more effective than P&T.[14] While

more complex, a methanol extraction followed by analysis of the methanol extract via

P&T (as per the high-concentration protocol) may yield better recovery.[20]

Optimize Headspace (HS) Parameters (Method 5021A):

Matrix Modification: Add a salt, such as sodium chloride, to saturate the aqueous

phase of the soil slurry.[19] This "salting out" effect reduces the solubility of

Bromodichloromethane-13C in the water and increases its partitioning into the

headspace, improving sensitivity.

Equilibration Time and Temperature: Ensure the sample has sufficient time at the set

temperature to reach equilibrium between the soil/water and the headspace. Higher

temperatures increase volatility but must be balanced to avoid pressure buildup and

potential degradation.

Problem: High Variability in Recovery Between
Replicates
Question: I am observing a high relative standard deviation (%RSD) in the recovery of

Bromodichloromethane-13C across my replicate samples. What is causing this

Troubleshooting & Optimization

Check Availability & Pricing
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inconsistency?

Answer: High variability often points to a lack of consistency in sample composition or handling

procedures.

Potential Cause 1: Soil Heterogeneity

The Science: Soil is a naturally heterogeneous matrix. The distribution of contaminants

and organic matter can vary significantly even over small distances. Taking sub-samples

that are not representative of the whole can lead to wide variations in results.

Troubleshooting & Solutions:

Standardize Field Sub-sampling: When collecting multiple samples from a single soil

core, follow a consistent procedure for selecting the portion of the core to be sampled.

Use Appropriate Coring Tools: Devices like the EnCore® sampler are designed to

collect a consistent volume and mass of soil directly in the field, which can reduce

variability introduced by manual sub-sampling.[9]

Avoid Lab Homogenization for VOCs: While homogenization is common for other

analytes, attempting to mix a bulk soil sample for VOC analysis in the lab will lead to

massive and unquantifiable analyte loss. All sub-sampling for VOCs should be done in

the field from an intact core.

Potential Cause 2: Inconsistent Sample Mass and Moisture Content

The Science: The efficiency of P&T and HS methods is dependent on the sample mass

and its water content. If the amount of soil in each vial varies, or if the moisture content is

different, the recovery will also vary.

Troubleshooting & Solutions:

Accurate Mass Measurement: For low-level analysis, use a consistent coring device to

ensure a reproducible sample mass (e.g., ~5 grams). For high-level methanol

preservation, accurately weigh the sample in the field.
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Determine Moisture Content: The moisture content of the soil must be determined from

a separate, dedicated sub-sample that is not used for VOC analysis. All final VOC

concentrations must be reported on a dry-weight basis. This normalization is critical for

comparing results between samples.

Consistent Water Addition (P&T): Ensure the automated P&T system adds the same,

precise amount of reagent water to each vial before purging. Inconsistent slurry

volumes will alter the purging dynamics.

Problem: Suspected Analyte Degradation
Question: I am concerned my Bromodichloromethane-13C may be degrading in the sample

vial before or during analysis. How can I confirm and prevent this?

Answer: Analyte degradation is a real possibility if samples are not handled and preserved

correctly.

Potential Cause 1: Microbial Degradation

The Science: Soil contains a vast population of microorganisms. In an unpreserved

sample, these microbes can metabolize organic compounds. Studies suggest that

Bromodichloromethane can be biodegraded, particularly under anaerobic (oxygen-

depleted) conditions which can exist within soil aggregates.[4][15][16]

Troubleshooting & Solutions:

Verify Chemical Preservation: The most effective control is chemical preservation at the

time of collection. For low-level analysis, using sodium bisulfate to reduce the pH to ≤2

effectively halts most microbial activity.[9]

Adhere to Holding Times: Even with preservation, there are maximum holding times

(e.g., 14 days for chemically preserved samples). Analyze samples as soon as possible

after collection.

Use Freezing as an Alternative: If chemical preservation is not possible, freezing the

sample immediately after collection and keeping it frozen until analysis is an accepted

alternative under Method 5035A, as it also stops microbial action.[9]
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Potential Cause 2: Abiotic (Chemical) Degradation

The Science: In highly reducing soil environments, chemical processes like reductive

dehalogenation can occur.[21] However, for Bromodichloromethane, this is generally a

slower process compared to losses from volatilization or microbial action.

Troubleshooting & Solutions:

Prioritize Proper Preservation: The preservation methods used to prevent microbial

activity (acidification or freezing) are also effective at slowing down most chemical

degradation pathways.

Holding Time Study: If you consistently suspect degradation in a specific soil type, you

can perform a simple holding time study. Spike a series of replicate samples and

analyze them at different time points (e.g., Day 0, Day 3, Day 7, Day 14) to see if there

is a time-dependent loss of the analyte.

Detailed Experimental Protocol: EPA Method 5035A
(Low-Level Soil)
This protocol outlines the key steps for the collection and analysis of Bromodichloromethane-
13C in soil for concentrations in the 0.5 to 200 µg/kg range.

Objective: To accurately quantify Bromodichloromethane-13C in a soil sample while

minimizing analyte loss.

Materials:

Soil coring device (e.g., EnCore® Sampler, disposable plastic corer)

Pre-weighed 40-mL VOA vials with PTFE-lined septa, containing 10 mL of reagent water and

a magnetic stir bar (for P&T analysis)

Pre-weighed 40-mL VOA vials with ~1g of sodium bisulfate preservative

Field balance (if required)
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Purge and Trap Concentrator coupled to a GC/MS system

Procedure:

Sample Collection:

Expose a fresh surface of the soil core.

Immediately collect a 5-gram (or other specified mass) plug of soil using a coring device.

Do not handle the soil directly.

Carefully extrude the soil plug directly into the appropriate VOA vial (either with

preservative or for freezing).

Sample Preservation:

Option 1 (Chemical Preservation): Extrude the soil plug into the vial containing sodium

bisulfate. Immediately wipe the vial threads clean and securely cap the vial. Shake

vigorously for 1-2 minutes to mix the preservative with the soil.

Option 2 (Freezing): Extrude the soil plug into a vial containing only reagent water. Cap

securely. These samples must be placed on ice immediately and frozen to <-10°C within

48 hours of collection.

Collect a separate, non-preserved soil sample for moisture content determination.

Sample Storage and Shipping:

Store all samples at 4°C (± 2°C) away from light.

Ship to the laboratory on ice, ensuring they arrive well within the method-specified holding

time (14 days for preserved samples).

Laboratory Analysis (Purge and Trap):

If frozen, allow the sample to thaw unassisted at room temperature.
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Place the entire vial directly into the autosampler of the P&T system. The seal of the vial

should not be broken before analysis.

The P&T system will automatically perform the following steps:

Spike the sample with any necessary internal/surrogate standards.

Heat the vial to 40°C.

Agitate the sample while purging with inert gas for the specified time (e.g., 11 minutes).

Trap the purged VOCs on an analytical trap.

Desorption and Analysis:

The trap is rapidly heated, and the analytes are backflushed with GC carrier gas into the

GC/MS system.

The GC separates the analytes, and the MS detects and quantifies

Bromodichloromethane-13C based on its characteristic mass-to-charge ratio and

retention time.

Data Calculation:

Quantify the concentration of Bromodichloromethane-13C using the calibration curve

established for your instrument.

Determine the moisture content of the soil from the separate sample.

Report the final concentration on a dry-weight basis (e.g., in µg/kg).

Troubleshooting Logic Diagram
When faced with poor recovery, a systematic approach is key. Use this flowchart to guide your

troubleshooting process, starting with the most common and easily rectified issues.
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Start:
Low or Variable Recovery

1. Review Sample Handling Protocol
(EPA 5035A followed?)

2. Verify Preservation
(Correct chemical? Frozen in time?

Holding time met?)

Handling OK

Solution:
Implement strict field protocols.

Minimize sample exposure.

Issue Found

3. Check P&T / HS Parameters
(Temp? Agitation? Purge Time?)

Preservation OK

Solution:
Use fresh preservatives.

Ensure proper storage temps.
Analyze within holding time.

Issue Found

4. Evaluate Soil Matrix
(High organic/clay content?)

Parameters OK

Solution:
Optimize method parameters.

Ensure 40°C heating and agitation.

Issue Found

5. Check Instrument Performance
(GC/MS tune? Leaks? Trap integrity?)

Matrix OK

Solution:
Consider matrix modifiers (HS).
Consider methanol extraction for

difficult soils.

Difficult Matrix

Solution:
Perform system maintenance.

Run performance checks.

Issue Found

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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